![molecular formula C32H36O5S B8667908 5-[(2-Tert-butyl-5-methylphenyl)sulfanyl]-6-hydroxy-2-[4-(2-hydroxyethoxy)phenyl]-2-(2-phenylethyl)-2,3-dihydro-4h-pyran-4-one CAS No. 197915-34-7](/img/structure/B8667908.png)
5-[(2-Tert-butyl-5-methylphenyl)sulfanyl]-6-hydroxy-2-[4-(2-hydroxyethoxy)phenyl]-2-(2-phenylethyl)-2,3-dihydro-4h-pyran-4-one
Cat. No. B8667908
M. Wt: 532.7 g/mol
InChI Key: DPIZCFCWCXWPKE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05834506
Procedure details
Deprotection of 1.75 g (2.7 mmol) of 6-{4-[2-(tert-butyl-dimethyl-silanyloxy)-ethoxy]-phenyl }-3-(2-tert-butyl-5-methyl-phenylsulfanyl)-4-hydroxy-6-phenethyl-5,6-dihydro-pyran-2-one (prepared in the paragraph above) was accomplished as described in General Method 8 using 5.4 mL (5.4 mmol) of 1M tetrabutylammonium fluoride and 10 mL of THF. Purification by silica gel chromatography, eluting with MeOH:(50% Hexane-50% CH2Cl2) (1:99 to 5:95) gave the title compound, m.p. 154°-156° C.
Name
6-{4-[2-(tert-butyl-dimethyl-silanyloxy)-ethoxy]-phenyl }-3-(2-tert-butyl-5-methyl-phenylsulfanyl)-4-hydroxy-6-phenethyl-5,6-dihydro-pyran-2-one
Quantity
1.75 g
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_CXSMILES
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C([Si](C)(C)[O:6][CH2:7][CH2:8][O:9][C:10]1[CH:15]=[CH:14][C:13]([C:16]2([CH2:36][CH2:37][C:38]3[CH:43]=[CH:42][CH:41]=[CH:40][CH:39]=3)[O:21][C:20](=[O:22])[C:19]([S:23][C:24]3[CH:29]=[C:28]([CH3:30])[CH:27]=[CH:26][C:25]=3[C:31]([CH3:34])([CH3:33])[CH3:32])=[C:18]([OH:35])[CH2:17]2)=[CH:12][CH:11]=1)(C)(C)C.[F-].C([N+](CCCC)(CCCC)CCCC)CCC>C1COCC1>[C:31]([C:25]1[CH:26]=[CH:27][C:28]([CH3:30])=[CH:29][C:24]=1[S:23][C:19]1[C:20](=[O:22])[O:21][C:16]([C:13]2[CH:14]=[CH:15][C:10]([O:9][CH2:8][CH2:7][OH:6])=[CH:11][CH:12]=2)([CH2:36][CH2:37][C:38]2[CH:43]=[CH:42][CH:41]=[CH:40][CH:39]=2)[CH2:17][C:18]=1[OH:35])([CH3:34])([CH3:32])[CH3:33] |f:1.2|
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Inputs
Step One
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Name
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6-{4-[2-(tert-butyl-dimethyl-silanyloxy)-ethoxy]-phenyl }-3-(2-tert-butyl-5-methyl-phenylsulfanyl)-4-hydroxy-6-phenethyl-5,6-dihydro-pyran-2-one
|
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Quantity
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1.75 g
|
|
Type
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reactant
|
|
Smiles
|
C(C)(C)(C)[Si](OCCOC1=CC=C(C=C1)C1(CC(=C(C(O1)=O)SC1=C(C=CC(=C1)C)C(C)(C)C)O)CCC1=CC=CC=C1)(C)C
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Step Two
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Name
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|
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Quantity
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5.4 mL
|
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Type
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reactant
|
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Smiles
|
[F-].C(CCC)[N+](CCCC)(CCCC)CCCC
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Step Three
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Name
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|
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Quantity
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10 mL
|
|
Type
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solvent
|
|
Smiles
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C1CCOC1
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Conditions
Other
|
Conditions are dynamic
|
1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
|
Purification by silica gel chromatography
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WASH
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Type
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WASH
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Details
|
eluting with MeOH
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Outcomes
Product
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Name
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|
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Type
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product
|
|
Smiles
|
C(C)(C)(C)C1=C(C=C(C=C1)C)SC=1C(OC(CC1O)(CCC1=CC=CC=C1)C1=CC=C(C=C1)OCCO)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
